Cas no 49559-67-3 (5-Nitro-benzooxazole-2-carboxylic acid)

• Product Name: 5-Nitro-benzooxazole-2-carboxylic acid
• CAS No: 49559-67-3
• MF: C₈H₄N₂O₅
• MW: 208.12776184082
• MDL: MFCD11506183
• CID: 2118823
• PubChem ID: 53408313
• Update Time: 2025-04-21

5-Nitro-benzooxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-benzooxazole-2-carboxylic acid
• 5-nitro-1,3-benzoxazole-2-carboxylic acid
• 5-Nitro-benZoxaZole-2-carboxylic acid
• 49559-67-3
• 5-Nitrobenzo[d]oxazole-2-carboxylicacid
• SB37347
• F13856
• DB-071013
• AKOS024260343
• 5-Nitrobenzo[d]oxazole-2-carboxylic acid
• MFCD11506183
• DTXSID50696210
• CS-0341188
• SCHEMBL11172652

• MDL： MFCD11506183
• Inchi： 1S/C8H4N2O5/c11-8(12)7-9-5-3-4(10(13)14)1-2-6(5)15-7/h1-3H,(H,11,12)
• InChI Key： MGLDVYFBVHZENI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.01202123g/mol
• Monoisotopic Mass: 208.01202123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles